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Ful-Glo™ Sterile Strips: Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with best practices for storing and handling Ful-Glo™ sterile strips. Below you

will find troubleshooting guides and frequently asked questions to ensure the integrity and

effectiveness of your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the optimal storage conditions for Ful-Glo™ sterile strips?

Ful-Glo™ sterile strips should be stored at room temperature, below 30°C (86°F).[1] It is

crucial to keep them in a cool, dry environment and away from direct light to maintain their

efficacy.[2][3]

Q2: How should I handle the individual sterile strips?

To prevent contamination, it is recommended to handle the strips with gloves.[2][3] Each strip is

individually sealed and intended for single use only.[2][3] Ensure the individual strip package is

not damaged or previously opened before use, as the contents may not be sterile.[1]

Q3: What is the proper procedure for using a Ful-Glo™ strip in an experiment?
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Before application, the impregnated tip of the Ful-Glo™ strip should be moistened with one or

two drops of a sterile irrigating solution.[1][4] Touch the moistened tip to the conjunctiva or

fornix as required for your experimental protocol.[1] It is recommended that the subject blink

several times after application to ensure proper distribution of the fluorescein.[1]

Q4: Can Ful-Glo™ strips be reused?

No, Ful-Glo™ strips are designed for single use only to ensure sterility and accuracy.[2]

Reusing strips can lead to contamination and compromise experimental results.

Q5: What are the primary applications of Ful-Glo™ strips in a research setting?

Ful-Glo™ strips are diagnostic tools used for staining the anterior segment of the eye.[1]

Common applications include disclosing corneal injury, fitting contact lenses, and in

applanation tonometry.[1] They are also used to assess tear film integrity and identify corneal

abrasions, ulcers, or other anterior segment disorders.[2][5]
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Issue Possible Cause Recommended Action

Inconsistent or weak

fluorescence

Improper moistening of the

strip

Ensure the strip's tip is

adequately moistened with a

sterile solution before

application.[1]

Improper application technique

Gently touch the moistened tip

to the conjunctival sac and

have the subject blink to

distribute the fluorescein.[1][2]

Strip has expired or was stored

improperly

Check the expiration date on

the packaging. Do not use

expired strips. Ensure strips

are stored away from light and

in a cool, dry place.[2][3]

Potential for contamination Handling strips without gloves

Always wear gloves when

handling the strips to avoid

contamination.[2][3]

Using a strip from a damaged

package

Do not use strips if the

individual sterile packaging is

compromised.[1] Discard and

use a new, intact strip.

Subject discomfort Dry application of the strip

Always moisten the strip

before application to ensure

patient comfort.[1]

Product Recall or

Discontinuation
Manufacturing issues

Be aware of any product

recalls due to impurities.[6][7]

Some Ful-Glo™ product lines

have been discontinued.[8]

Check with the manufacturer

or supplier for the latest

product status.
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Experimental Protocols & Workflows
Standard Application Workflow
The following diagram illustrates the standard workflow for applying a Ful-Glo™ sterile strip in

an experimental setting.
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Caption: Standard workflow for Ful-Glo™ strip application.
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Troubleshooting Logic for Inconsistent Fluorescence
This diagram outlines the logical steps to troubleshoot issues with inconsistent or weak

fluorescence.
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Inconsistent Fluorescence Observed

Was the strip adequately moistened?

Was the application technique correct?

Yes

Re-moisten a new strip properly

No

Were the strips stored correctly?

Yes

Review and correct application technique with a new strip

No

Are the strips within their expiration date?

Yes

Discard the current batch of strips and use a new batch

No

No

Problem Resolved

Yes

Click to download full resolution via product page

Caption: Troubleshooting inconsistent fluorescence with Ful-Glo™ strips.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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